Cas no 2022939-48-4 (BOC-ON)
BOC-ON structure
Product Name:BOC-ON
CAS No:2022939-48-4
MF:C13H14N2O3
MW:246.261863231659
CID:5049549
Update Time:2023-03-24
BOC-ON Chemical and Physical Properties
Names and Identifiers
-
- BOC-ON
-
- Inchi: 1S/C13H14N2O3/c1-13(2,3)17-12(16)18-15-11(9-14)10-7-5-4-6-8-10/h4-8H,1-3H3/b15-11-
- InChI Key: QQWYQAQQADNEIC-PTNGSMBKSA-N
- SMILES: C(/C1C=CC=CC=1)(\C#N)=N/OC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
BOC-ON Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N296116-100mg |
(E)-N-((tert-Butoxycarbonyl)oxy)benzimidoyl Cyanide |
2022939-48-4 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N296116-500mg |
(E)-N-((tert-Butoxycarbonyl)oxy)benzimidoyl Cyanide |
2022939-48-4 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N296116-1g |
(E)-N-((tert-Butoxycarbonyl)oxy)benzimidoyl Cyanide |
2022939-48-4 | 1g |
$ 80.00 | 2022-06-03 | ||
| Life Chemicals | F0001-1534-0.25g |
BOC-ON |
2022939-48-4 | 95%+ | 0.25g |
$18.0 | 2023-09-07 | |
| Life Chemicals | F0001-1534-0.5g |
BOC-ON |
2022939-48-4 | 95%+ | 0.5g |
$19.0 | 2023-09-07 | |
| Life Chemicals | F0001-1534-1g |
BOC-ON |
2022939-48-4 | 95%+ | 1g |
$21.0 | 2023-09-07 | |
| Life Chemicals | F0001-1534-2.5g |
BOC-ON |
2022939-48-4 | 95%+ | 2.5g |
$40.0 | 2023-09-07 | |
| Life Chemicals | F0001-1534-5g |
BOC-ON |
2022939-48-4 | 95%+ | 5g |
$60.0 | 2023-09-07 | |
| Life Chemicals | F0001-1534-10g |
BOC-ON |
2022939-48-4 | 95%+ | 10g |
$84.0 | 2023-09-07 |
BOC-ON Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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